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Get Quote

The table below summarizes the available information on the metabolic fate of trifloxystrobin in different

species.

Species
Absorption &
Excretion

Key Metabolic Pathways Elimination

Rats Poorly absorbed from
the GI tract; much

excreted unchanged
in feces [1].

Extensive metabolism of the absorbed
compound, primarily via hydrolysis of the
ester group. Other significant routes include
O-demethylation and oxidation of the
methyl side chain [1].

Rapidly cleared;
tissue half-life of

13 to 42 hours [1].

Goats Poorly absorbed from

the GI tract; much
excreted unchanged

in feces [1].

Information on specific metabolites in goats

is not detailed in the provided search results.

-

Poultry Poorly absorbed from

the GI tract; much
excreted unchanged

in feces [1].

Information on specific metabolites in poultry

is not detailed in the provided search results.

-

The general metabolic pathway can be summarized as follows:
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Regulatory Context and Data Gaps

The European Food Safety Authority (EFSA) peer review highlights several data gaps related to

trifloxystrobin metabolism and its consequences [2]:

Toxicological Profile of Metabolites: Data gaps were identified to address the toxicological profile of
some dietary metabolites. Furthermore, groundwater metabolites occurring above a certain level were

deemed relevant because it could not be excluded that they share the reproductive toxicity potential
of the parent compound, trifloxystrobin [2].

Consumer Risk Assessment: The consumer risk assessment was considered provisional, pending
the toxicological assessment of all relevant compounds that should be included in the residue

definition for risk assessment in plants and animals [2].
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Residues in Bee Products: A specific data gap was identified regarding the level of residues, both of

the parent trifloxystrobin and its relevant metabolites, in bee products [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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